Cas no 2679835-61-9 (2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid)

• Product Name: 2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid
• CAS No: 2679835-61-9
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5652223
• PubChem ID: 165911571
• Update Time: 2025-10-05

2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2679835-61-9
• EN300-28275284
• 2-{[(3S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid
• 2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid

• Inchi： 1S/C10H15NO5/c1-2-5-15-10(14)11-4-3-8(6-11)16-7-9(12)13/h2,8H,1,3-7H2,(H,12,13)/t8-/m0/s1
• InChI Key： GVAFVJUBFHOSDT-QMMMGPOBSA-N
• SMILES： O(CC(=O)O)[C@@H]1CN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid

Comprehensive Overview of 2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid (CAS No. 2679835-61-9): Structure, Applications, and Research Insights

2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid (CAS No. 2679835-61-9) is a specialized organic compound with a unique molecular structure that combines a pyrrolidine ring and an acetic acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug development. Its stereospecific (3S) configuration and allyloxycarbonyl (Alloc) protecting group make it particularly valuable in peptide synthesis and medicinal chemistry.

Recent trends in drug discovery highlight the growing demand for chiral intermediates like 2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid. Researchers are increasingly focusing on green chemistry and sustainable synthesis methods, aligning with global efforts to reduce environmental impact. This compound's modular design allows for versatile applications in protease inhibitor development and bioconjugation strategies, addressing key challenges in targeted drug delivery.

The compound's CAS No. 2679835-61-9 is frequently searched in academic databases and chemical supplier platforms, reflecting its industrial relevance. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for quality control, ensuring compliance with Good Manufacturing Practice (GMP) standards. Its water solubility and pH stability further enhance its utility in formulation science.

In the context of AI-driven drug design, 2-{(3S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yloxy}acetic acid serves as a test case for machine learning models predicting molecular reactivity. Computational chemists leverage its steric parameters and electronic properties to optimize structure-activity relationships (SAR). This aligns with the broader shift toward digital chemistry platforms that accelerate hit-to-lead transitions.

From a commercial perspective, the compound's patent landscape reveals active innovation in biodegradable polymers and controlled-release systems. Its allyl ether functionality enables click chemistry applications, a hot topic in nanotechnology research. Suppliers often highlight its batch-to-batch consistency and scalable synthesis routes to meet custom synthesis demands.

Ongoing studies explore its role in enzyme mimetics and catalysis, particularly in asymmetric synthesis. The pyrrolidine-3-yloxy segment contributes to conformational rigidity, a desirable trait for receptor binding optimization. These features position it as a candidate for next-generation therapeutics addressing multidrug resistance and chronic diseases.

For laboratory handling, the compound requires standard chemical hygiene protocols. Its MSDS documentation emphasizes proper storage in anhydrous conditions to preserve stability. The scientific community continues to investigate its metabolic pathways and toxicological profile, essential data for preclinical development pipelines.